Cas no 88221-20-9 (4-(1-methyl-1H-indol-3-yl)pyrrolidin-2-one)

• Product Name: 4-(1-methyl-1H-indol-3-yl)pyrrolidin-2-one
• CAS No: 88221-20-9
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 640794
• PubChem ID: 13400184
• Update Time: 2025-11-03

4-(1-methyl-1H-indol-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(1-methyl-1H-indol-3-yl)-
• 4-(1-methylindol-3-yl)pyrrolidin-2-one
• 4-(1-methyl-1H-indol-3-yl)pyrrolidin-2-one
• DTXSID70539514
• 88221-20-9
• 4-(1-methylindol-3-yl)-2-pyrrolidone
• AKOS026716061
• F2147-2877
• EN300-1854003

• Inchi： 1S/C13H14N2O/c1-15-8-11(9-6-13(16)14-7-9)10-4-2-3-5-12(10)15/h2-5,8-9H,6-7H2,1H3,(H,14,16)
• InChI Key： RFFWGNLJTXLSNP-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)C1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34Ų

Additional information on 4-(1-methyl-1H-indol-3-yl)pyrrolidin-2-one

4-(1-Methyl-1H-indol-3-yl)pyrrolidin-2-one: A Comprehensive Overview

4-(1-Methyl-1H-indol-3-yl)pyrrolidin-2-one, also known by its CAS number 88221-20-9, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, a derivative of pyrrolidinone and indole, exhibits a unique molecular structure that has been the focus of numerous studies due to its potential therapeutic applications.

The molecular formula of 4-(1-Methyl-1H-indol-3-yl)pyrrolidin-2-one is C₁₃H₁₅N₃O, and its molecular weight is 229.27 g/mol. The compound features a pyrrolidinone ring fused to an indole moiety, with a methyl group attached to the indole nitrogen. This structural arrangement confers the compound with specific chemical and biological properties that make it a valuable candidate for various pharmaceutical applications.

In recent years, the study of 4-(1-Methyl-1H-indol-3-yl)pyrrolidin-2-one has expanded beyond its initial characterization. Researchers have explored its potential as a modulator of various biological pathways, particularly those involved in neurodegenerative diseases and cancer. One notable area of research is its interaction with serotonin receptors, which play a crucial role in mood regulation and cognitive function.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 4-(1-Methyl-1H-indol-3-yl)pyrrolidin-2-one to serotonin receptors. The results indicated that the compound exhibits high affinity for the 5-HT₆ receptor, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and depression. The selective binding to this receptor subtype may offer a more targeted approach to treatment, potentially reducing side effects associated with broader-spectrum drugs.

Beyond its interaction with serotonin receptors, 4-(1-Methyl-1H-indol-3-yl)pyrrolidin-2-one has also shown promise in cancer research. A 2020 study published in Cancer Research demonstrated that the compound can inhibit the proliferation of certain cancer cell lines by modulating key signaling pathways involved in cell growth and survival. Specifically, it was found to downregulate the expression of proteins associated with the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 4-(1-Methyl-1H-indol-3-yl)pyrrolidin-2-one have also been extensively studied. Research has shown that the compound exhibits favorable oral bioavailability and metabolic stability, making it a suitable candidate for further preclinical and clinical development. These properties are crucial for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.

In addition to its potential therapeutic applications, 4-(1-Methyl-1H-indol-3-yl)pyrrolidin-2-one has been used as a tool compound in basic research to probe the function of specific biological pathways. Its ability to selectively modulate serotonin receptors and other signaling pathways makes it a valuable tool for understanding the underlying mechanisms of various diseases.

The synthesis of 4-(1-Methyl-1H-indol-3-yl)pyrrolidin-2-one has been optimized through various synthetic routes, allowing for efficient large-scale production. One common approach involves the reaction of 3-bromomethylindole with pyrrolidinone under appropriate conditions. This synthetic method has been refined to improve yield and purity, making it feasible for both research and commercial applications.

In conclusion, 4-(1-Methyl-1H-indol-3-yl)pyrrolidin-2-one (CAS No. 88221-20-9) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological properties make it an intriguing subject for further investigation, particularly in the areas of neurodegenerative diseases and cancer. As research continues to uncover new insights into its mechanisms of action, this compound may pave the way for novel treatments that address unmet medical needs.